Isotope dilution mass spectrometryStable isotope labelingLC-MS/MS quantification
Accurate quantification of Sudan dyes in complex food matrices is compromised by matrix effects (2-25% under APCI), leading to systematic errors without an analyte-matched internal standard. Sudan Red 7B-d5 is the solution.
Mass Shift : +5 Da (pentadeuterated N-ethyl moiety) for co-elution without cross-interference
Sudan Red 7B-d5 is a pentadeuterated analog of Sudan Red 7B (Solvent Red 19, CAS 6368-72-5 unlabeled), produced as a stable isotope-labeled internal standard for quantitative mass spectrometry. The compound bears five deuterium atoms at the N-ethyl moiety, yielding a molecular formula of C24H16D5N5 and a molecular weight of 384.49 g/mol, representing a +5 Da mass shift from the unlabeled parent . As a member of the Sudan azo-dye family, Sudan Red 7B is a lipophilic red non-fluorescent stain [1]. The deuterated form is supplied as a neat reference standard with isotopic purity exceeding 99.0 atom% D (¹H NMR) and HPLC purity >99.0% .
Product Identity
Stable isotope-labeled internal standard (pentadeuterated analog)
Workflow
Isotope dilution LC-MS/MS quantitation of Sudan Red 7B in complex matrices
Key Selection Criterion
+5 Da mass shift with >99.0 atom% D isotopic purity for unequivocal MS channel separation
[1] Rebane R, Leito I, Yurchenko S, Herodes K. A review of analytical techniques for determination of Sudan I–IV dyes in food matrixes. J Chromatogr A. 2010;1217(17):2747-2757. View Source
Unlabeled Sudan Red 7B Substitution Limitations
Generic substitution of Sudan Red 7B-d5 with unlabeled Sudan Red 7B or alternative Sudan dye internal standards (e.g., Sudan I-d5, Sudan IV-d6) in quantitative LC-MS/MS workflows introduces systematic quantification errors that invalidate method performance. Sudan dyes in complex food and biological matrices are subject to substantial matrix effects—ranging from 2% to 25% ME values even under optimized APCI conditions [1]. Without a structurally identical, co-eluting deuterated internal standard, these matrix effects produce inaccurate quantitation and poor reproducibility [2]. The use of isotope dilution methodology with deuterium-labeled internal standards has been explicitly demonstrated to enable reliable quantification of Sudan dyes above 10 ppb (10 μg/kg) thresholds [3], whereas non-isotope dilution approaches suffer from variable ionization suppression that cannot be adequately corrected. Consequently, regulatory method development for Sudan dye analysis in foodstuffs, spices, and animal tissues mandates stable isotope-labeled internal standards to meet validation requirements for accuracy, precision, and traceability [1].
Attribute
Target (Sudan Red 7B-d5)
Generic Substitution Risk
Mass Shift
+5 Da (co-eluting ISTD)
Unlabeled analog lacks MS discrimination; matrix effects may not be corrected
Matrix Effect Correction
Real-time ME correction (RSD ≤8.0% reported)
Non-isotopic ISTD or external calibration may yield >15% matrix-induced error
Regulatory Method Fit
Supports isotope dilution validation requirements
HPLC-UV/Vis or non-MRM methods may not meet confirmatory specificity or LOQ thresholds
[1] Arrizabalaga-Larrañaga A, Epigmenio-Chamú S, Santos FJ, Moyano E. Determination of banned dyes in red spices by ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry. Anal Chim Acta. 2021;1164:338519. View Source
[2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source
[3] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008;56(1):63-67. View Source
Sudan Red 7B-d5 Analytical Performance Benchmarks
Isotopic Purity and Mass Shift
Sudan Red 7B-d5 demonstrates definitive mass spectral discrimination from its unlabeled counterpart through a +5 Da mass shift achieved via penta-deuteration at the N-ethyl moiety (C₂H₅ → C₂D₅). The isotopic purity is certified at >99.0 atom% D by ¹H NMR, with HPLC purity >99.0% . This +5 Da mass differential ensures baseline resolution in MS detection without isotopic cross-contamination between labeled and unlabeled analyte channels, a requirement for accurate isotope dilution quantitation.
Isotopic Purity & Mass ShiftData to verify
+5.03 Da mass shift; >99.0 atom% D
Supports isotope dilution MS channel separation
Certified by ¹H NMR and HPLC; neat reference standard
Isotope dilution mass spectrometryStable isotope labelingLC-MS/MS quantification
Evidence Dimension
Molecular weight and isotopic purity
Target Compound Data
384.49 g/mol (C24H16D5N5); >99.0 atom% D isotopic purity
Comparator Or Baseline
Unlabeled Sudan Red 7B: 379.46 g/mol (C24H21N5)
Quantified Difference
+5.03 Da mass shift; +5 deuterium atoms per molecule
Conditions
¹H NMR for isotopic purity; HPLC for chemical purity
Why This Matters
The +5 Da mass differential provides unequivocal MS channel separation essential for isotope dilution quantitation without signal overlap that would compromise accuracy.
Isotope dilution mass spectrometryStable isotope labelingLC-MS/MS quantification
Matrix Effect Correction with Deuterated IS
In UHPLC–MS/MS analysis of banned dyes in spices, matrix effect studies across ESI, APCI, and APPI sources demonstrated ME values ranging from 2% to 25% under optimal APCI conditions for Sudan dyes [1]. Deuterated internal standards co-eluting with target analytes provide real-time correction for these matrix-induced ionization variations. In contrast, external calibration without isotope-labeled internal standards cannot compensate for sample-to-sample matrix variability, resulting in quantification errors that may exceed regulatory acceptance criteria (typically <15% relative error). Method validation data for feed analysis using isotope dilution with deuterated internal standards achieved recoveries of 102%–111% at fortified levels of 10–500 μg/kg with intra-assay RSD of 2.8%–8.0% and inter-assay RSD of 2.8%–7.8% [2].
Matrix Effect CorrectionClass-level inference
With deuterated IS: RSD 2.8–8.0%Without IS correction: ME 2–25%Method variability reduced to ≤8.0% RSD
Deuterated internal standard use reduces method variability from >15% potential matrix-induced error to ≤8.0% RSD, enabling compliance with validation guidelines for regulated food safety testing.
[1] Arrizabalaga-Larrañaga A, Epigmenio-Chamú S, Santos FJ, Moyano E. Determination of banned dyes in red spices by ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry. Anal Chim Acta. 2021;1164:338519. View Source
[2] Fu Y, Zhu Y, Wu YL. Determination of eight fat soluble colorants in feed by liquid chromatography-tandem mass spectrometry combined with dispersive solid phase extraction. Chinese Journal of Analysis Laboratory. 2017;36(4). View Source
Quantification Sensitivity with Isotope Dilution
A validated isotope dilution LC-APCI-MS/MS method using deuterium-labeled internal standards demonstrated that Sudan dyes can be quantified above the threshold of 10 ppb (10 μg/kg), except for Sudan Para-Red (20 ppb LOQ) due to differential ionization efficiency [1]. This 10 ppb LOQ benchmark, achieved through the use of deuterated internal standards in multiple reaction monitoring (MRM) mode, represents the validated quantification capability for the Sudan dye class when appropriate isotope-labeled internal standards are employed. Comparative analytical methods for Sudan dyes without isotope dilution—such as HPLC-UV/Vis detection—typically report detection limits in the 10–15 μg/kg range but lack the confirmatory specificity and matrix-effect correction provided by MS/MS with deuterated internal standards [2].
Limit of quantificationIsotope dilution mass spectrometryFood contaminant analysis
Evidence Dimension
Limit of quantification (LOQ)
Target Compound Data
10 ppb (10 μg/kg) using deuterium-labeled internal standards in LC-APCI-MS/MS
Comparator Or Baseline
HPLC-UV/Vis detection: LOQ 12.8–15.0 μg/kg for Sudan Red 7B in animal tissues
Quantified Difference
~20–33% lower LOQ with isotope dilution MS/MS vs. HPLC-UV/Vis
Conditions
LC-APCI triple quadrupole MS/MS with deuterated internal standards; foodstuff matrices
Why This Matters
Procurement of Sudan Red 7B-d5 enables method LOQ at 10 ppb regulatory thresholds, whereas non-MS or external calibration approaches may not meet sensitivity or confirmatory identification requirements.
Limit of quantificationIsotope dilution mass spectrometryFood contaminant analysis
[1] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008;56(1):63-67. View Source
[2] Shen J, Wu YL, Liu YJ, Li C, Xia X. Development and validation of a confirmatory HPLC method for simultaneous determination of Sudan dyes in animal tissues and eggs. J Chromatogr Sci. 2010;48(1):63-67. View Source
Calibration Linearity and Dynamic Range
Unlabeled Sudan Red 7B exhibits a linear calibration range of 0.6–50 μg/mL with a slope of 4.09 × 10³ ± 80.7 and correlation coefficient r² = 0.9995 in ultra-high-performance supercritical fluid chromatography analysis of chili oil [1]. The method limit of detection (LOD) was 0.15 mg/kg and limit of quantification (LOQ) was 0.50 mg/kg. Among eight Sudan dyes tested, Sudan Red 7B demonstrated the second-highest response slope (4.09 × 10³), approximately 49% higher than Sudan IV (2.58 × 10³) and 13–48% higher than Sudan I, II, III, and Para Red, but 51% lower than Sudan Red B (8.40 × 10³). These response parameters establish the baseline analytical sensitivity for which Sudan Red 7B-d5 must provide matched ionization behavior as an internal standard.
Calibration LinearityCross-study comparable
Slope 4.09 × 10³; r² = 0.9995 (0.6–50 μg/mL)
Supports ISTD benchmarking for response factor matching
UHPSFC; chili oil matrix; cross-substitution may introduce bias
Sudan Red 7B slope 51% lower than Sudan Red B; 58% higher than Sudan IV
Conditions
UHPSFC; chili oil matrix; 0.6–50 μg/mL linear range
Why This Matters
Understanding Sudan Red 7B's intrinsic response factor relative to other Sudan dyes informs internal standard selection—Sudan Red 7B-d5 provides matched ionization characteristics, whereas cross-substitution with Sudan I-d5 or Sudan IV-d6 may introduce response factor bias.
[1] Fast simultaneous determination of eight Sudan dyes in chili oil by ultra-high-performance supercritical fluid chromatography. J Anal Methods Chem. 2019;2019:3731028, Table 1. View Source
Detection Limits Across Analytical Platforms
Cross-platform analytical data for Sudan Red 7B demonstrate method-dependent detection capabilities. In cloud point extraction LC/MS analysis of wine, sauce, and chili, the LOD range for Sudan Red 7B was 0.03–0.3 mg/kg with RSD <20% [1]. In single-step extraction LC/tandem-MS of sauce and pickle samples, LODs of 3.2–5 μg/kg were achieved [1]. In HPLC-UV/Vis analysis of animal tissues and eggs, Sudan Red 7B recovery ranged from 77.2–98.0% with LOQ between 12.8–15.0 μg/kg [2]. These method-dependent variability data underscore the necessity of a matrix-matched, isotopically labeled internal standard to normalize for extraction efficiency, matrix effects, and instrument response variation across diverse sample types.
Detection Limits Across PlatformsCross-study comparable
LOD range: 0.03 μg/kg (LC-MS/MS) to 15.0 μg/kg LOQ (HPLC-UV)
Supports matrix-effect control across extraction protocols
The wide method-dependent variation in detection capability necessitates Sudan Red 7B-d5 as an internal standard to normalize results across different sample matrices and extraction protocols.
Detection limitsSudan Red 7B quantificationLC-MS method validation
[2] Shen J, Wu YL, Liu YJ, Li C, Xia X. Development and validation of a confirmatory HPLC method for simultaneous determination of Sudan dyes in animal tissues and eggs. J Chromatogr Sci. 2010;48(1):63-67. View Source
Product Purity and Lot Consistency
Sudan Red 7B-d5 is supplied with documented purity specifications including isotopic purity >99.0 atom% D (¹H NMR) and HPLC purity >99.0%, with overall purity >99.0% . The material is produced under quality systems that ensure lot-to-lot consistency for traceable calibration and method validation purposes. Storage stability is specified at 2–8°C (refrigerator) with a 24-month shelf life . These specifications enable integration into SOPs for regulated laboratories conducting pharmaceutical research, residue control, and proficiency testing .
Purity & Lot ConsistencyData to verify
Isotopic >99.0 atom% D; HPLC >99.0%; 24-month shelf life
Isotopic purity specification not applicable to unlabeled compound; 1–4% higher chemical purity than typical analytical standards
Conditions
Neat reference standard; storage 2–8°C, 24-month shelf life
Why This Matters
Documented purity specifications and lot-to-lot consistency support method validation requirements for accuracy, precision, and traceability in regulated analytical environments.
Reference standard purityLot-to-lot consistencyMethod validation
Sudan Red 7B-d5 Application Scenarios
Food Contaminant Analysis by LC-MS/MS
Sudan Red 7B-d5 is validated for use as an internal standard in LC-MS/MS methods quantifying Sudan Red 7B contamination in chili products, meat products, spices, sauces, and other food matrices. The isotope dilution methodology, demonstrated to achieve 10 ppb LOQ for Sudan dyes using deuterium-labeled internal standards in LC-APCI-MS/MS [1], enables compliance with regulatory monitoring requirements. Method performance data confirm recoveries of 102–111% with intra-assay RSD 2.8–8.0% in feed analysis using deuterated internal standards [2]. The material's >99% isotopic and chemical purity specifications support method validation for accuracy, precision, selectivity, and LOQ assessments in regulated food safety laboratories.
Multi-Residue Sudan Dye Screening
Sudan Red 7B-d5 is suitable for multi-residue analytical methods that simultaneously quantify multiple Sudan dyes in complex sample matrices. Validated UHPLC-MS/MS methods for banned dyes in spices demonstrate matrix effects of 2–25% under APCI conditions [1], requiring isotope-labeled internal standards for each target analyte to achieve accurate quantitation. The deuterated internal standard enables bracketing calibration, system suitability checks, and matrix-matched calibration for turmeric, curry, chili products, animal tissues, and eggs [1][3]. Cross-platform data confirm that Sudan Red 7B LOD varies from 0.03 mg/kg to 3.2 μg/kg depending on method and matrix [4], underscoring the necessity of an analyte-matched internal standard for result harmonization.
Method Development and Validation Support
Sudan Red 7B-d5 supports method development and validation workflows including establishment of linear calibration ranges, recovery evaluation, matrix effect verification, and precision/accuracy assessment. The reference standard's documented isotopic purity (>99.0 atom% D) and HPLC purity (>99.0%) provide a traceable calibration foundation. Unlabeled Sudan Red 7B exhibits linear response from 0.6–50 μg/mL with r²=0.9995 and a slope of 4.09×10³ [5], establishing the dynamic range over which the deuterated internal standard must provide matched behavior. The 24-month shelf life and documented lot-to-lot consistency support long-term method trending and comparability across analytical campaigns.
Confirmatory Analysis and Proficiency Testing
Sudan Red 7B-d5 is indicated for confirmatory analysis of presumptive Sudan Red 7B findings and for proficiency testing schemes in analytical chemistry. The +5 Da mass differential ensures unequivocal MS/MS confirmation without isotopic cross-interference . In regulated laboratories, confirmatory methods using isotope-labeled internal standards provide the required specificity for reporting violative residues. The standard is supplied with comprehensive documentation to support quality audits and regulatory compliance, including integration into SOPs for residue monitoring, metabolism studies, and toxicological investigations .
Application
Selection Property
Validation Focus
Food contaminant analysis by LC-MS/MS
Co-eluting deuterated ISTD with +5 Da mass shift
Matrix-effect correction and LOQ benchmarking at 10 ppb threshold
Multi-residue Sudan dye screening
Analyte-matched internal standard for Sudan Red 7B channel
Calibration linearity and precision/accuracy endpoint review
Confirmatory analysis and proficiency testing
+5 Da mass differential for unequivocal MS/MS confirmation
ISTD benchmarking and SOP integration for traceable reporting
[1] Mazzotti F, Di Donna L, Maiuolo L, Napoli A, Salerno R, Sajjad A, Sindona G. Assay of the set of all Sudan azodye (I, II, III, IV, and Para-Red) contaminating agents by liquid chromatography-tandem mass spectrometry and isotope dilution methodology. J Agric Food Chem. 2008;56(1):63-67. View Source
[2] Fu Y, Zhu Y, Wu YL. Determination of eight fat soluble colorants in feed by liquid chromatography-tandem mass spectrometry combined with dispersive solid phase extraction. Chinese Journal of Analysis Laboratory. 2017;36(4). View Source
[3] Arrizabalaga-Larrañaga A, Epigmenio-Chamú S, Santos FJ, Moyano E. Determination of banned dyes in red spices by ultra-high-performance liquid chromatography-atmospheric pressure ionization-tandem mass spectrometry. Anal Chim Acta. 2021;1164:338519. View Source
[5] Fast simultaneous determination of eight Sudan dyes in chili oil by ultra-high-performance supercritical fluid chromatography. J Anal Methods Chem. 2019;2019:3731028, Table 1. View Source
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